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Compound of Interest

Compound Name:
Ethyl 4-

hydroxycyclohexanecarboxylate

Cat. No.: B153649 Get Quote

An In-depth Technical Guide to Ethyl 4-hydroxycyclohexanecarboxylate

This technical guide provides a comprehensive overview of Ethyl 4-
hydroxycyclohexanecarboxylate, a significant chemical intermediate in various synthetic

applications, including pharmaceuticals.[1] The document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

identity, properties, and relevant experimental procedures.

Chemical Identity and Isomers
Ethyl 4-hydroxycyclohexanecarboxylate is a cycloaliphatic ester that exists as cis and trans

stereoisomers. The specific isomer is crucial for its application and dictates its physical and

chemical properties. The CAS (Chemical Abstracts Service) number, a unique identifier, varies

depending on the isomeric form.

Table 1: CAS Numbers for Ethyl 4-
hydroxycyclohexanecarboxylate Isomers

Isomer Configuration CAS Number Reference

trans-isomer 3618-04-0 [2][3][4]

cis-isomer 75877-66-6 [3][4][5]

Mixture of cis and trans 17159-80-7 [3][6]
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Table 2: Synonyms and Chemical Names
Synonym/Chemical Name Isomer Specificity Reference

trans-Ethyl (1r,4r)-4-

hydroxycyclohexane-1-

carboxylate

trans [2]

trans-4-

Hydroxycyclohexanecarboxylic

Acid Ethyl Ester

trans [2][3]

Ethyl trans-4-

Hydroxycyclohexanecarboxylat

e

trans [3][4]

(Trans)-ethyl 4-

hydroxycyclohexane-1-

carboxylate

trans [4]

ethyl (1r,4r)-4-

hydroxycyclohexane-1-

carboxylate

trans [4]

cis-Ethyl 4-

hydroxycyclohexanecarboxylat

e

cis [5]

Ethyl 4-

hydroxycyclohexanecarboxylat

e

General/Mixture [6]

4-Hydroxy-

Cyclohexanecarboxylic Acid

Ethyl Ester

General/Mixture [3][4]

ethyl 4-hydroxycyclohexane-1-

carboxylate
General/Mixture [6]

Physicochemical Properties
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The properties of Ethyl 4-hydroxycyclohexanecarboxylate are essential for its handling,

storage, and application in chemical synthesis.

Table 3: Physicochemical Data
Property Value Conditions Reference

Molecular Formula C₉H₁₆O₃ [2][3][4][6]

Molecular Weight 172.22 g/mol [2][3][4][6]

Boiling Point 144 °C at 12 mmHg [4]

127-134 °C at 0.1 mmHg

Density 1.093 ± 0.06 g/cm³ Predicted [4]

1.068 g/mL at 25 °C

Refractive Index 1.4630 to 1.4670 at 20 °C [4]

pKa 14.98 ± 0.40 Predicted [4]

Storage Temperature Room Temperature
Sealed in dry

conditions
[2][4]

Appearance
Colorless to Almost

colorless clear liquid
[4]

Experimental Protocols
The synthesis and purification of specific isomers of Ethyl 4-hydroxycyclohexanecarboxylate
are critical for its use as a pharmaceutical intermediate. The following protocol is based on a

patented method for preparing the trans isomer.[7]

Synthesis and Purification of trans-4-
hydroxycyclohexanecarboxylate
This process involves the hydrogenation of p-hydroxybenzoic acid to produce a mixture of cis-

and trans-4-hydroxycyclohexanecarboxylic acid, followed by isomerization and esterification,

and finally purification of the trans-ethyl ester by recrystallization.
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Step 1: Hydrogenation of p-Hydroxybenzoic Acid

Charge a high-pressure reactor with p-hydroxybenzoic acid, a suitable catalyst (e.g.,

Ruthenium or Palladium on carbon), and a solvent such as water.[7]

Pressurize the reactor with hydrogen gas to 1-3 MPa.[7]

Heat the reaction mixture to a temperature between 80-150 °C.[7]

Maintain the reaction under these conditions until the hydrogenation is complete, yielding a

mixture of cis- and trans-4-hydroxycyclohexanecarboxylic acid.

Step 2: Isomerization to the trans form

To the resulting mixture, add a catalytic amount of a sodium alkoxide in a suitable solvent.[7]

Heat the mixture to induce isomerization of the cis-isomer to the more stable trans-isomer,

aiming for a content of over 90% of the trans-acid.[7]

Step 3: Esterification

The resulting trans-4-hydroxycyclohexanecarboxylic acid is then esterified to the ethyl ester.

This is typically achieved through Fischer esterification by reacting the carboxylic acid with

ethanol in the presence of a strong acid catalyst (e.g., sulfuric acid).

Step 4: Purification by Recrystallization

Dissolve the crude trans-Ethyl 4-hydroxycyclohexanecarboxylate product in a mixed

solvent system of ethyl acetate and petroleum ether (1:1 ratio). A suggested ratio is 4 L of

solvent per 1 kg of crude product.[7]

Heat the mixture to 80 °C with stirring for approximately 2 hours until the system is clear.[7]

Slowly cool the solution to 0 °C and incubate for 2 hours to allow for the precipitation of the

purified product.[7]

Filter the resulting white powder and dry it to obtain pure trans-4-

hydroxycyclohexanecarboxylate with a purity of over 99%.[7]
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Logical and Experimental Workflow Visualization
The following diagrams illustrate the isomeric relationship of Ethyl 4-
hydroxycyclohexanecarboxylate and the workflow for its synthesis and purification.

Isomeric Forms of Ethyl 4-hydroxycyclohexanecarboxylate

Ethyl 4-hydroxycyclohexanecarboxylate
(C9H16O3)

cis-isomer
CAS: 75877-66-6

exists as

trans-isomer
CAS: 3618-04-0

exists as

Mixture of cis and trans
CAS: 17159-80-7

Click to download full resolution via product page

Caption: Isomeric forms of Ethyl 4-hydroxycyclohexanecarboxylate.
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Synthesis and Purification Workflow

Synthesis

Purification

p-Hydroxybenzoic Acid

Hydrogenation
(Ru/C or Pd/C catalyst)

Isomerization
(Sodium Alkoxide)

Esterification
(Ethanol, Acid Catalyst)

Crude trans-Ethyl
4-hydroxycyclohexanecarboxylate

Recrystallization
(Ethyl Acetate/Petroleum Ether)

Filtration & Drying

Pure trans-isomer
(>99% purity)

Yields

Click to download full resolution via product page

Caption: Workflow for the synthesis of the trans-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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